Cas no 319014-58-9 (4-(2-Trifluoromethylphenyl)phenol)

4-(2-Trifluoromethylphenyl)phenol structure
319014-58-9 structure
Product Name:4-(2-Trifluoromethylphenyl)phenol
CAS No:319014-58-9
MF:C13H9F3O
MW:238.205174207687
MDL:MFCD06802343
CID:1086083
PubChem ID:15907502
Update Time:2025-04-20

4-(2-Trifluoromethylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 2'-(Trifluoromethyl)-[1,1'-biphenyl]-4-ol
    • 2'-(TRIFLUOROMETHYL)[1,1'-BIPHENYL]-4-OL
    • SCHEMBL1513543
    • ALBB-036744
    • BS-25246
    • 4-[2-(TRIFLUOROMETHYL)PHENYL]PHENOL
    • AKOS004123322
    • F83027
    • 2 inverted exclamation mark -(Trifluoromethyl)-[1,1 inverted exclamation mark -biphenyl]-4-ol
    • 319014-58-9
    • DTXSID30579299
    • MFCD06802343
    • SY355930
    • CS-0208259
    • JFDWTNWMEAROQB-UHFFFAOYSA-N
    • 4-(2-TRIFLUOROMETHYLPHENYL)PHENOL
    • 4-(2-Trifluoromethylphenyl)phenol
    • MDL: MFCD06802343
    • Inchi: 1S/C13H9F3O/c14-13(15,16)12-4-2-1-3-11(12)9-5-7-10(17)8-6-9/h1-8,17H
    • InChI Key: JFDWTNWMEAROQB-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=CC=1C1C=CC(=CC=1)O)(F)F

Computed Properties

  • Exact Mass: 238.06054939g/mol
  • Monoisotopic Mass: 238.06054939g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 20.2Ų

4-(2-Trifluoromethylphenyl)phenol Pricemore >>

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